3,6-dichloro-2-methoxybenzaldehyde
Overview
Description
3,6-Dichloro-2-methoxybenzaldehyde is a chemical compound used as a reagent in the synthesis of herbicides for weed control . It is a chlorinated derivative of o-anisic acid .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code:1S/C8H6Cl2O2/c1-12-7-3-2-6(9)5(4-11)8(7)10/h2-4H,1H3 . This indicates that the compound contains 8 carbon atoms, 6 hydrogen atoms, 2 chlorine atoms, and 2 oxygen atoms. Physical And Chemical Properties Analysis
This compound is a solid compound . The molecular weight of the compound is 235.07 .Mechanism of Action
DCMBA is a versatile reagent that can be used in a variety of organic synthesis reactions. It can be used in the synthesis of aldehydes, ketones, and esters. It can also be used in the synthesis of amines, carboxylic acids, and alcohols. In addition, it can be used in the synthesis of ethers, thioethers, and sulfides.
Biochemical and Physiological Effects
DCMBA has a wide range of biochemical and physiological effects. It has been found to be an inhibitor of the enzyme monoamine oxidase (MAO), which is involved in the metabolism of neurotransmitters. In addition, it has been found to be a weak inhibitor of the enzyme acetylcholinesterase (AChE), which is involved in the metabolism of acetylcholine. It has also been found to be a weak inhibitor of the enzyme cytochrome P450 (CYP450), which is involved in the metabolism of drugs.
Advantages and Limitations for Lab Experiments
DCMBA is a useful reagent for organic synthesis reactions. It is relatively inexpensive and widely available, making it an attractive choice for lab experiments. In addition, it is relatively stable and easy to handle, making it suitable for use in a variety of lab experiments. However, it is important to note that DCMBA is highly flammable and should be handled with caution.
Future Directions
Due to its wide range of biochemical and physiological effects, DCMBA has potential applications in the development of new drugs and therapies. In particular, further research is needed to explore its potential as an inhibitor of enzymes involved in the metabolism of neurotransmitters and drugs. In addition, further research is needed to explore its potential as a catalyst for organic synthesis reactions. Finally, further research is needed to explore its potential as a component of organic light-emitting diodes (OLEDs).
Synthesis Methods
DCMBA can be synthesized by the reaction of 3,6-dichlorobenzene with methanol in the presence of an acid catalyst. The reaction is typically carried out at a temperature of 70-80°C for 4-6 hours. The reaction yields a product with a yield of up to 80%.
Scientific Research Applications
DCMBA has a wide range of scientific applications. It is used in the synthesis of pharmaceuticals, dyes, fragrances, and other organic compounds. It is also used in the synthesis of various polymers, such as polyurethanes, polyamides, and polyesters. In addition, it is used in the synthesis of various organic catalysts, such as Lewis acids and Brønsted acids. It is also used in the synthesis of various organic light-emitting diodes (OLEDs).
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3,6-dichloro-2-methoxybenzaldehyde can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "2-methoxyphenol", "phosphorus oxychloride", "chlorine gas", "sodium hydroxide", "acetic anhydride", "sodium acetate", "acetic acid", "sodium nitrite", "hydrochloric acid", "copper(I) chloride", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "sodium bisulfite" ], "Reaction": [ "2-methoxyphenol is reacted with phosphorus oxychloride and chlorine gas to form 3,6-dichloro-2-methoxyphenol.", "3,6-dichloro-2-methoxyphenol is then reacted with sodium hydroxide and acetic anhydride to form 3,6-dichloro-2-methoxyacetophenone.", "3,6-dichloro-2-methoxyacetophenone is then reacted with sodium acetate and acetic acid in the presence of sodium nitrite to form 3,6-dichloro-2-methoxybenzaldehyde.", "The final step involves the reduction of 3,6-dichloro-2-methoxybenzaldehyde using sodium borohydride in the presence of hydrochloric acid and sodium hydroxide to form the desired product.", "The product is then purified using sodium bisulfite to remove any impurities." ] } | |
CAS RN |
27164-08-5 |
Molecular Formula |
C8H6Cl2O2 |
Molecular Weight |
205 |
Purity |
95 |
Origin of Product |
United States |
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